Cas no 2680825-13-0 (tert-butyl N-6-chloro-2-(ethoxymethyl)pyrimidin-4-ylcarbamate)

• Product Name: tert-butyl N-6-chloro-2-(ethoxymethyl)pyrimidin-4-ylcarbamate
• CAS No: 2680825-13-0
• MF: C₁₂H₁₈ClN₃O₃
• MW: 287.742621898651
• CID: 5635201
• PubChem ID: 165924892
• Update Time: 2025-07-18

tert-butyl N-6-chloro-2-(ethoxymethyl)pyrimidin-4-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680825-13-0
• tert-butyl N-[6-chloro-2-(ethoxymethyl)pyrimidin-4-yl]carbamate
• EN300-28287622
• tert-butyl N-6-chloro-2-(ethoxymethyl)pyrimidin-4-ylcarbamate

• Inchi： 1S/C12H18ClN3O3/c1-5-18-7-10-14-8(13)6-9(15-10)16-11(17)19-12(2,3)4/h6H,5,7H2,1-4H3,(H,14,15,16,17)
• InChI Key： PRHVKWAKOZIBRD-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC(COCC)=N1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 287.1036691g/mol
• Monoisotopic Mass: 287.1036691g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 73.3Ų

Additional information on tert-butyl N-6-chloro-2-(ethoxymethyl)pyrimidin-4-ylcarbamate

Comprehensive Overview of tert-butyl N-6-chloro-2-(ethoxymethyl)pyrimidin-4-ylcarbamate (CAS No. 2680825-13-0)

The compound tert-butyl N-6-chloro-2-(ethoxymethyl)pyrimidin-4-ylcarbamate (CAS No. 2680825-13-0) is a specialized pyrimidine derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a chloro substituent and an ethoxymethyl group, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its relevance in drug discovery, particularly in the development of kinase inhibitors and antiviral agents. The tert-butyl carbamate moiety further enhances its stability, making it suitable for various synthetic applications.

In recent years, the demand for pyrimidine-based compounds has surged, driven by their versatility in medicinal chemistry. tert-butyl N-6-chloro-2-(ethoxymethyl)pyrimidin-4-ylcarbamate aligns with this trend, offering a scaffold for designing molecules with improved pharmacokinetic properties. Its CAS No. 2680825-13-0 is frequently searched in scientific databases, reflecting its growing importance. The compound's chloro and ethoxymethyl functional groups are key to its reactivity, enabling selective modifications for targeted applications.

The synthesis of tert-butyl N-6-chloro-2-(ethoxymethyl)pyrimidin-4-ylcarbamate involves multi-step organic reactions, often starting from commercially available pyrimidine precursors. Researchers emphasize its role in structure-activity relationship (SAR) studies, where slight modifications can lead to significant changes in biological activity. This compound is also explored in green chemistry initiatives, as scientists seek eco-friendly synthetic routes to reduce waste and improve yields.

From an industrial perspective, CAS No. 2680825-13-0 is gaining attention for its scalability and compatibility with modern flow chemistry techniques. These advancements address the need for cost-effective and sustainable production methods, a hot topic in the chemical industry. Additionally, the compound's potential in crop protection formulations has sparked interest, as agrochemical companies look for novel active ingredients to combat resistant pests.

Analytical characterization of tert-butyl N-6-chloro-2-(ethoxymethyl)pyrimidin-4-ylcarbamate typically involves techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure purity and confirm structural integrity, critical for regulatory compliance and reproducibility. The compound's stability under various conditions is also a focus, as it impacts storage and handling protocols.

In summary, tert-butyl N-6-chloro-2-(ethoxymethyl)pyrimidin-4-ylcarbamate (CAS No. 2680825-13-0) represents a promising candidate for diverse applications. Its molecular design, combined with evolving synthetic strategies, positions it at the forefront of innovation in life sciences and material chemistry. As research progresses, this compound is likely to play a pivotal role in addressing current challenges in drug development and sustainable agriculture.